Rh(iii)-catalyzed redox-neutral C–H [4 + 1] annulation of sulfoximines with α,α-difluoromethylene alkynes: diastereoselective synthesis of E-monofluoroalkenyl benzoisothiazole 1-oxides†
Organic Chemistry Frontiers Pub Date: 2023-10-17 DOI: 10.1039/D3QO01263H
Abstract
Novel cyclic fluorinated sulfoximines featuring an E-monofluoroalkenyl benzoisothiazole 1-oxide moiety as single diastereomers can be facilely accessed by Rh(III)-catalyzed redox-neutral [4 + 1] annulation of sulfoximines with α,α-difluoromethylene alkynes. The reaction proceeds with sequential selective cleavage of both C–H and C–F bonds, thus exhibiting high step and atom economy. Through a combined experimental and computational mechanistic study, the origins of annulative chemoselectivity, unconventional E-selectivity, and excellent diastereoselectivity have been revealed accordingly.
![Graphical abstract: Rh(iii)-catalyzed redox-neutral C–H [4 + 1] annulation of sulfoximines with α,α-difluoromethylene alkynes: diastereoselective synthesis of E-monofluoroalkenyl benzoisothiazole 1-oxides](http://scimg.chem960.com/usr/1/D3QO01263H.jpg)
![Rh(iii)-catalyzed redox-neutral C–H [4 + 1] annulation of sulfoximines with α,α-difluoromethylene alkynes: diastereoselective synthesis of E-monofluoroalkenyl benzoisothiazole 1-oxides†](https://scimg.chem960.com/usr/1/D3QO01263H.jpg)
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Journal Name：Organic Chemistry Frontiers
Research Products
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CAS no.: 108561-00-8
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CAS no.: 16187-03-4
